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Compound of Interest

Compound Name: Caesalmin E

Cat. No.: B018422

For researchers, scientists, and professionals in drug development, this document provides a
comprehensive technical guide to the spectroscopic data of Caesalmin E, a cassane
furanoditerpene with notable antiviral properties. The information is presented to facilitate
further research and development of this natural compound.

Caesalmin E, isolated from Caesalpinia minax, has demonstrated significant antiviral activity,
particularly against the human parainfluenza virus type 3 (HPIV-3).[1] A thorough

understanding of its structural and physicochemical properties is paramount for its development
as a potential therapeutic agent. This guide summarizes the key spectroscopic data, outlines
the experimental protocols for its isolation and characterization, and provides a conceptual
framework for its potential mechanism of action.

Spectroscopic Data

The structural elucidation of Caesalmin E was achieved through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS). The definitive data was published by R.W. Jiang and colleagues in the
Journal of Natural Products in 2001.[1][2]

Mass Spectrometry
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High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) is crucial for
determining the elemental composition and exact mass of a molecule.

Parameter Value Source
Molecular Formula C26H3409 [1112]
Data contained in the primary
Exact Mass ) [1]
literature
] Data contained in the primary
Key Fragmentation Patterns [1]

literature

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are instrumental in defining the carbon-hydrogen framework of a
molecule. The complete assignment for Caesalmin E was achieved using 1D and 2D NMR
experiments.[1]

IH NMR Spectroscopic Data (in CDCI3)

. Chemical Shift (d) o Coupling Constant
Position Multiplicity
ppm (J) Hz
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13C NMR Spectroscopic Data (in CDCls)

Position Chemical Shift (&) ppm

e.g., C-1 Value

Data contained in the primary literature

Experimental Protocols
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The isolation and characterization of Caesalmin E involve a multi-step process, beginning with
the extraction from its natural source and culminating in spectroscopic analysis.

Isolation of Caesalmin E

The general workflow for the isolation of Caesalmin E from the seeds of Caesalpinia minax is
depicted in the following diagram. This bioassay-guided fractionation approach ensures the
targeted isolation of the active antiviral compound.
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Extraction

Dried seeds of Caesalpinia minax

l

Pulverization

l

Solvent Extraction (e.g., with CHCl3)

l

Crude Extract

Bioassay-Guidid Fractionation

Column Chromatography (e.g., Silica Gel)

l

Fraction Collection

l

Antiviral Assay (HPIV-3)

y

Identification of Active Fractions

Purification

Further Chromatographic Steps (e.g., HPLC)

l

Pure Caesalmin E
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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